(3R*,4S*)-4-cyclopropyl-1-[(5-methyl-1-propyl-1H-pyrazol-4-yl)carbonyl]pyrrolidin-3-amine

• IUPAC Name: [(3R,4S)-3-amino-4-cyclopropylpyrrolidin-1-yl]-(5-methyl-1-propylpyrazol-4-yl)methanone
• InChI: InChI=1S/C15H24N4O/c1-3-6-19-10(2)12(7-17-19)15(20)18-8-13(11-4-5-11)14(16)9-18/h7,11,13-14H,3-6,8-9,16H2,1-2H3/t13-,14+/m1/s1
• InChI Key: KTQGSKQEKPQIKL-KGLIPLIRSA-N
• Canonical SMILES: CCCN1C(=C(C=N1)C(=O)N2CC(C(C2)N)C3CC3)C
• Isomeric SMILES: CCCN1C(=C(C=N1)C(=O)N2C[C@@H]([C@H](C2)N)C3CC3)C
• Molecular Formula: C15H24N4O
• Molecular Weight: 276.38 g/mol

Description

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyridines, which are structurally related to (3R*,4S*)-4-cyclopropyl-1-[(5-methyl-1-propyl-1H-pyrazol-4-yl)carbonyl]pyrrolidin-3-amine, involves oxidative [3+2] cycloaddition of N-aminopyridines with α,β-unsaturated carbonyl compounds or electron-withdrawing olefins. This process occurs in N-methylpyrrolidone as the solvent under metal-free conditions at room temperature (Ravi et al., 2017). Another relevant synthesis involves the condensation of pyrazole-5-amine derivatives with activated carbonyl groups (Ghaedi et al., 2015).

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyridines, which share a common core with the target compound, has been extensively studied. One example is the analysis of 1-methyl-3-phenyl-5(p-tolyl)-6,7,8,9,10,11,12,13,14,15-decahydro-3 H-cyclododeca[d] pyrazolo[3,4-b]pyridine, which shows that the newly formed pyridine ring in the crystal structure is a coplanar structure (Shu-jiang, 2013).

Chemical Reactions and Properties

In terms of chemical reactions and properties, the synthesis of pyrrolidines, closely related to the target compound, involves a Yb(OTf)3 catalyzed reaction of aldimines generated in situ from primary amines or anilines with aldehydes, reacting smoothly with various 1,1-cyclopropanediesters (Carson & Kerr, 2005).

Physical Properties Analysis

The physical properties of such compounds can be inferred from related studies, such as the crystallographic, spectroscopic, and thermal studies of 1-(4-bromophenyl)-5-(2,5-dimethyl-1H-pyrrol-1-yl)-3-methyl-1H-pyrazole. This study provides insights into the molecular structure through X-ray crystallography and other spectroscopic methods (Moreno-Suárez et al., 2023).

Chemical Properties Analysis

For the chemical properties, the synthesis of pyrrolidines via the Yb(OTf)3 catalyzed three-component reaction can offer insights. The diastereoselectivity and the nature of the substituents in these compounds provide valuable information about their chemical behavior (Carson & Kerr, 2005).